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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B12315830

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative overview of two sesquiterpene lactones,
Demethylsonchifolin and Enhydrin. While both compounds share a common structural class
and are found in plants of the Asteraceae family, the available scientific literature presents a
stark contrast in the depth of their characterization. Enhydrin has been the subject of numerous
studies elucidating its biological activities, pharmacokinetic profile, and mechanism of action. In
contrast, research on Demethylsonchifolin is currently limited primarily to its chemical
identification and basic properties. This guide aims to summarize the existing data for both
compounds, highlighting the significant knowledge gap for Demethylsonchifolin and
underscoring the need for further investigation into its potential therapeutic properties.

Chemical and Physical Properties

A summary of the fundamental chemical and physical properties of Demethylsonchifolin and
Enhydrin is presented below.
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Property Demethylsonchifolin Enhydrin
CAS Number 956384-55-7[1] 33880-85-2[2]
Molecular Formula C20H2406[1] C23H28010[2]
Molecular Weight 360.401 g/mol [1] 464.45 g/mol
LogP 3.90 1.4

Boiling Point 563.2450.0 °C at 760 mmHg Not available
Density 1.2+0.1 g/cm3 Not available

Biological Activity: A Tale of Two Compounds

The disparity in the available research is most evident in the area of biological activity. Enhydrin
has been investigated for a range of therapeutic effects, with quantitative data available for its
anti-inflammatory and antiparasitic activities. In stark contrast, there is a notable absence of
published data on the biological activity of Demethylsonchifolin.

Enhydrin: A Multifaceted Bioactive Compound

Enhydrin has demonstrated significant potential in several therapeutic areas:

» Anti-inflammatory Activity: Enhydrin is a known inhibitor of the Nuclear Factor-kappa B (NF-
KB) signaling pathway, a key regulator of inflammation. This inhibition is a proposed
mechanism for its anti-inflammatory effects. Studies on various sesquiterpene lactones have
shown that they can inhibit NF-kB DNA binding at concentrations ranging from 5 to 200 uM.
One study reported an IC50 value of 172.2 £ 11.4 nM for a potent NF-kB inhibitor.

 Antiparasitic Activity: Enhydrin has shown activity against various parasites. For instance,
studies on other sesquiterpene lactones have reported IC50 values against Trypanosoma
cruzi and Leishmania mexicana in the micromolar range.

o Anticancer Activity: Research has indicated that extracts of yacon leaves, which contain
Enhydrin, exhibit anticancer properties. A study on H22 tumor-bearing mice showed a tumor
inhibitory rate of 35.99% at a dose of 200 mg/kg of the extract.
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Demethylsonchifolin: An Unexplored Frontier

Currently, there is no publicly available data detailing the biological activities of
Demethylsonchifolin, including any potential anti-inflammatory, antiparasitic, or anticancer
effects. This lack of information prevents a direct comparative analysis with Enhydrin's
established biological profile.

Pharmacokinetics: Initial Insights into Enhydrin

Pharmacokinetic studies provide crucial information on how a compound is absorbed,
distributed, metabolized, and excreted by the body.

Enhydrin Pharmacokinetics in Rats

A study on the pharmacokinetics of a sesquiterpene lactone extract from yacon leaves in rats
provided the following data for Enhydrin after oral administration:

Dose tmax (h) Cmax (mg/mL) AUCO-t(mgL=*h™?)
100 mg/kg 15+0 6.887 £ 0.120 43.426 + 19.663
200 mg/kg 15x0 13.416 £ 0.210 137.444 + 30.782

Demethylsonchifolin Pharmacokinetics

There are no published studies on the pharmacokinetic properties of Demethylsonchifolin.

Toxicity Profile: Preliminary Safety Data for
Enhydrin

Toxicological assessment is a critical component of drug development.

Enhydrin Toxicity

Acute toxicity studies on the ethanolic extract of Enhydra fluctuans, a plant containing
Enhydrin, indicated a favorable safety profile. The median lethal dose (LD50) in rats was found
to be above 2000 mg/kg body weight, suggesting low acute toxicity at typical dosages.
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Demethylsonchifolin Toxicity

No toxicity data for Demethylsonchifolin has been reported in the scientific literature.

Signaling Pathways and Experimental Workflows
NF-kB Inhibition Signaling Pathway

The anti-inflammatory effects of many sesquiterpene lactones, including Enhydrin, are
attributed to their ability to inhibit the NF-kB signaling pathway. This pathway plays a central
role in regulating the expression of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Demethylsonchifolin vs. Enhydrin: A Comparative
Analysis of Two Sesquiterpene Lactones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12315830#demethylsonchifolin-vs-enhydrin-a-
comparative-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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